Cas no 2679937-40-5 (tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate)

• Product Name: tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate
• CAS No: 2679937-40-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5644482
• PubChem ID: 165917378
• Update Time: 2025-11-01

tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate
• EN300-28273387
• 2679937-40-5

• Inchi： 1S/C12H23NO2/c1-7-12(5,6)8-9(13)10(14)15-11(2,3)4/h7,9H,1,8,13H2,2-6H3/t9-/m0/s1
• InChI Key： RKGKDQZMNJYFOP-VIFPVBQESA-N
• SMILES： O(C([C@H](CC(C=C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate

tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate (CAS No. 2679937-40-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate (CAS No. 2679937-40-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its tert-butyl ester group and (2S)-2-amino-4,4-dimethylhex-5-enoate backbone, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The tert-butyl ester group in this compound plays a crucial role in enhancing its stability and solubility, which are essential factors for drug development. The presence of the (2S)-2-amino functional group imparts the molecule with potential bioactivity, making it an attractive target for the synthesis of novel pharmaceuticals. The 4,4-dimethylhex-5-en structure adds complexity and specificity to the molecule, which can be leveraged to optimize its pharmacological profile.

Recent studies have highlighted the potential of tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these compounds have been found to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate has also shown promise in cancer research. Studies conducted at the National Institutes of Health have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the activation of pro-apoptotic signaling pathways and the inhibition of anti-apoptotic proteins such as Bcl-2. These findings suggest that tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl ester group enhances its oral bioavailability, while the (2S)-2-amino functionality contributes to its metabolic stability. These properties make it an ideal candidate for further preclinical and clinical evaluation.

The synthetic accessibility of tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate is another factor that contributes to its appeal as a research tool and potential drug candidate. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One such method involves the condensation of a suitable aldehyde with an amino acid derivative followed by esterification with tert-butanol. The enantioselective synthesis of the (2S) isomer can be achieved using chiral catalysts or chiral auxiliaries, ensuring high enantiomeric purity.

In conclusion, tert-butyl (2S)-2-amino-4,4-dimethylhex-5-enoate (CAS No. 2679937-40-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.